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Compound Name:
(R)-3-Amino-4-hydroxybutanoic

acid

Cat. No.: B555399 Get Quote

An In-depth Technical Guide to the Solubility of (R)-3-Amino-4-hydroxybutanoic Acid

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the solubility of (R)-3-Amino-4-
hydroxybutanoic acid, a compound also known as (R)-GABOB. The information herein is

curated for professionals in research and development who require precise solubility data and

robust experimental methodologies for their work.

Introduction to (R)-3-Amino-4-hydroxybutanoic Acid
(R)-3-Amino-4-hydroxybutanoic acid is a derivative of the primary inhibitory neurotransmitter

in the mammalian central nervous system, gamma-aminobutyric acid (GABA).[1] It is

recognized for its potential as a GABA receptor modulator, binding to both GABA-A and GABA-

B receptors.[2] Structurally, it is a beta-amino acid, specifically butanoic acid substituted with an

amino group at the 3rd position and a hydroxy group at the 4th position.[3] Understanding its

solubility is critical for its application in various experimental and pharmaceutical contexts, from

in vitro assays to formulation development.
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The solubility of amino acids like (R)-3-Amino-4-hydroxybutanoic acid is fundamentally

governed by their zwitterionic nature, possessing both an acidic carboxyl group and a basic

amino group. This allows for significant interaction with polar solvents. Solubility is influenced

by factors such as the solvent's polarity, pH, and temperature.[4][5][6]

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for (R)-3-Amino-4-
hydroxybutanoic acid in various solvents. Data for this specific molecule is limited, so

information on closely related compounds is also provided for context.
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Solvent
System

Concentration Temperature pH Notes

(R)-3-Amino-4-

hydroxybutanoic

Acid

Phosphate-

Buffered Saline

(PBS)

10 mg/mL[2] Not Specified 7.2[2]

A commonly

used biological

buffer.

Dimethyl

Sulfoxide

(DMSO)

Soluble[7][8] Not Specified Not Applicable

A common

solvent for

organic

compounds.

Related

Compounds

Gamma-

aminobutyric

acid (GABA) in

Water

1300 g/L

(1,300,000 mg/L)

[9]

20 °C 7[9]

GABA is the

parent

compound. High

water solubility is

noted.

4-

Hydroxybutanoic

acid (GHB) in

Water

Highly

Soluble[10]

Room

Temperature
Not Specified

This related

compound

shows high

aqueous

solubility due to

its hydroxyl and

carboxylic acid

groups.[10]

4-

Hydroxybutanoic

acid (GHB) in

Ethanol

Soluble[10]
Room

Temperature
Not Applicable

Also shows good

solubility in polar

organic solvents.

[10]

4-

Hydroxybutanoic

Soluble[10] Room

Temperature

Not Applicable Soluble in other

common organic
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acid (GHB) in

Acetone

solvents.[10]

Factors Influencing Solubility
The solubility of amino acids is a complex interplay of various factors. The diagram below

illustrates the key relationships influencing the dissolution of (R)-3-Amino-4-hydroxybutanoic
acid.
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Solute Properties Solvent Properties

External Conditions

(R)-3-Amino-4-hydroxybutanoic acid

Zwitterionic Form
(Internal Salt)

Functional Groups
(-COOH, -NH2, -OH)

Resulting
Solubility

Influences interaction
with polar solvents Enables Hydrogen Bonding

Solvent

Polarity (e.g., Water, Ethanol) pH of Solution

Like dissolves like Alters ionization state

Temperature

Generally increases solubility
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Start

Sample Preparation:
Add excess solute to

known volume of solvent

Equilibration:
Shake at constant temperature

(e.g., 24-48 hours)

Phase Separation:
Centrifuge to pellet
undissolved solid

Supernatant Extraction:
Withdraw a known volume

of the clear liquid

Dilution:
Dilute sample to fall within

analytical range

Analysis:
Quantify concentration using
UPLC or Spectrophotometry

Calculation:
Determine original concentration

(Solubility)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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